Cas no 84293-42-5 (2-Aminobenzothiazole)

2-Aminobenzothiazole structure
2-Aminobenzothiazole structure
Product Name:2-Aminobenzothiazole
CAS No:84293-42-5
MF:C7H6N2S
MW:150.200939655304
CID:707173
Update Time:2023-08-03

2-Aminobenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,labeled with deuterium (9CI)
    • 2-AMINOBENZOTHIAZOLE
    • benzo[d]thiazol-2-amine
    • 2-Benzothiazolamine
    • 1,3-Benzothiazol-2-amine
    • Benzothiazol-2-ylamine
    • Benzothiazole-2-ylamine
    • 2-Aminobenzthiazole
    • 2-Iminobenzothiazoline
    • 2-Amino-benzothiazole
    • o-Aminobenzothiazole
    • Benzothiazole, 2-amino-
    • benzothiazolamine
    • 2-Benzothiazolylamine
    • 2(3H)-Benzothiazolimine
    • 2-amino-1,3-benzothiazol
    • 2-Amino-1,3-benzothiazole
    • 08K5TLY3EQ
    • 2-Aminobenzothiazole
    • Inchi: 1S/C7H6N2S/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H,(H2,8,9)
    • InChI Key: UHGULLIUJBCTEF-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2C=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.2

Experimental Properties

  • Density: 0.5 (NTP, 1992)
  • Melting Point: 270 °F (NTP, 1992)
  • Boiling Point: Decomposes (NTP, 1992)
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